Cas no 588688-40-8 (methyl 7-fluoro-1H-indole-4-carboxylate)

Methyl 7-fluoro-1H-indole-4-carboxylate is a fluorinated indole derivative with a methyl ester functional group at the 4-position. This compound is of interest in pharmaceutical and agrochemical research due to its indole core, a privileged scaffold in bioactive molecule design. The fluorine substitution at the 7-position enhances metabolic stability and influences electronic properties, while the ester group provides versatility for further derivatization. Its well-defined structure and high purity make it suitable for use as a building block in medicinal chemistry, particularly in the synthesis of fluorinated heterocycles. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure quality and consistency.
methyl 7-fluoro-1H-indole-4-carboxylate structure
588688-40-8 structure
Product Name:methyl 7-fluoro-1H-indole-4-carboxylate
CAS No:588688-40-8
MF:C10H8FNO2
MW:193.174426078796
MDL:MFCD15523671
CID:1114511
PubChem ID:76846750
Update Time:2025-07-18

methyl 7-fluoro-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 7-fluoro-1H-Indole-4-carboxylic acid methyl ester
    • methyl 7-fluoro-1H-indole-4-carboxylate
    • Methyl7-fluoro-1H-indole-4-carboxylate
    • AS-53259
    • P16255
    • SCHEMBL14774594
    • PB43116
    • AKOS025396229
    • CS-0048913
    • 1H-Indole-4-carboxylic acid, 7-fluoro-, methyl ester
    • A869346
    • MFCD15523671
    • 588688-40-8
    • MDL: MFCD15523671
    • Inchi: 1S/C10H8FNO2/c1-14-10(13)7-2-3-8(11)9-6(7)4-5-12-9/h2-5,12H,1H3
    • InChI Key: SOVWYOBYHLAWJY-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=O)OC)C2C=CNC=21

Computed Properties

  • Exact Mass: 193.05390666g/mol
  • Monoisotopic Mass: 193.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 42.1Ų

methyl 7-fluoro-1H-indole-4-carboxylate Pricemore >>

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